1-Bromo-4-tosylbenzene

• IUPAC Name: 1-(4-bromophenyl)sulfonyl-4-methylbenzene
• InChI: InChI=1S/C13H11BrO2S/c1-10-2-6-12(7-3-10)17(15,16)13-8-4-11(14)5-9-13/h2-9H,1H3
• InChI Key: HFORIYQHAWLZJQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)C2=CC=C(C=C2)Br
• Molecular Formula: C13H11BrO2S
• DSSTOX Substance ID: DTXSID10465585
• Molecular Weight: 311.20 g/mol
• CAS RN: 5184-70-3

Description

1-Bromo-4-tosylbenzene is a chemical compound with the molecular formula C13H11BrO2S and a molecular weight of 311.2 g/mol. It is also known as 1-Bromo-4-[(4-methylphenyl)sulfonyl]benzene.

Molecular Structure Analysis

The molecular structure of this compound consists of a benzene ring with a bromine atom and a tosyl group attached to it. The tosyl group itself consists of a sulfonyl group attached to a methylbenzene ring.

Chemical Reactions Analysis

While specific chemical reactions involving this compound are not available, it’s worth noting that brominated benzene compounds often participate in electrophilic aromatic substitution reactions.

Scientific Research Applications

Synthesis Applications

1-Bromo-4-tosylbenzene has been utilized in various synthesis processes. For instance, it's used as an intermediate in the production of medicinal and pharmaceutical agents, organic dyes, and organic electroluminescent materials. One study demonstrated the synthesis of 1-bromo-2,4-dinitrobenzene from bromobenzene, achieving high yield and purity, illustrating the compound's versatility in synthesis applications (Xuan et al., 2010).

Radiopharmaceuticals

In the field of radiopharmaceuticals, this compound is important for 18F-arylation reactions. A study compared different methods for preparing 1-bromo-4-[18F]fluorobenzene, a compound essential in this domain, achieving significant success in radiochemical yield (Ermert et al., 2004).

Organic Chemistry

In organic chemistry, the compound's behavior in reactions is a key area of study. For instance, the reaction of 1-bromo-4-tert-butylbenzene with different lithium compounds has been explored, highlighting the influence of solvents on reaction outcomes (Bailey et al., 2006).

Photofragment Spectroscopy

The compound's properties are also studied in photofragment spectroscopy. Research in this area explores the photodissociation of related compounds, such as 1-bromo-4-fluorobenzene, contributing to our understanding of chemical reactions under ultraviolet light (Gu et al., 2001).

Liquid Crystals

The synthesis of compounds from this compound has been used to create chiral liquid crystals. These findings have implications for the development of advanced materials with specific optical properties (Bertini et al., 2003).

Solar Cells

In the field of solar energy, the compound is used to improve the electron transfer process in polymer solar cells. This research demonstrates its potential in enhancing the efficiency of solar energy devices (Fu et al., 2015).

Surface Chemistry

This compound has also been studied in surface chemistry, particularly in its reaction with silicon surfaces, which is relevant for the development of organosilicon electronic devices and sensors (Kellar et al., 2009).

Safety and Hazards

While specific safety and hazard information for 1-Bromo-4-tosylbenzene is not available, similar compounds can cause skin irritation, serious eye irritation, and may cause respiratory irritation.